Cas no 1192657-15-0 (octahydropyrrolo[1,2-a]piperazine oxalate)

• Product Name: octahydropyrrolo[1,2-a]piperazine oxalate
• CAS No: 1192657-15-0
• MF: C₉H₁₆N₂O₄
• MW: 216.2343
• MDL: MFCD11841321
• CID: 2093785
• Update Time: 2025-08-05

octahydropyrrolo[1,2-a]piperazine oxalate Chemical and Physical Properties

Names and Identifiers

• Octahydropyrrolo[1,2-a]pyrazine oxalate
• octahydropyrrolo[1,2-a]piperazine oxalate
• AK165886
• octahydropyrrolo[1,2-a]pyrazine oxalate (1:2)
• SB20683
• Pyrrolo[1,2-a]pyrazine, octahydro-, ethanedioate (1:1)

• MDL： MFCD11841321
• Inchi： 1S/C7H14N2.C2H2O4/c1-2-7-6-8-3-5-9(7)4-1;3-1(4)2(5)6/h7-8H,1-6H2;(H,3,4)(H,5,6)
• InChI Key： ICQRBJJQQKEKAZ-UHFFFAOYSA-N
• SMILES： O([H])C(C(=O)O[H])=O.N12C([H])([H])C([H])([H])N([H])C([H])([H])C1([H])C([H])([H])C([H])([H])C2([H])[H]

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 175
• Topological Polar Surface Area: 89.9

octahydropyrrolo[1,2-a]piperazine oxalate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Sealed in dry,Room Temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-alkylpiperazines

Additional information on octahydropyrrolo[1,2-a]piperazine oxalate

Introduction to Octahydropyrrolo[1,2-a]piperazine Oxalate (CAS No. 1192657-15-0)

Octahydropyrrolo[1,2-a]piperazine oxalate, a compound with the chemical identifier CAS No. 1192657-15-0, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate heterocyclic structure has garnered considerable attention due to its unique pharmacological properties and potential applications in the development of novel therapeutic agents. The compound's molecular framework, characterized by a fused pyrrolo-piperazine system, offers a versatile scaffold for medicinal chemists to explore diverse biological activities.

The synthesis and characterization of octahydropyrrolo[1,2-a]piperazine oxalate involve meticulous chemical methodologies that highlight the compound's structural complexity. The oxalate moiety appended to the octahydropyrrolo-piperazine core introduces additional functional groups, which can be further modified to tailor specific pharmacological outcomes. This flexibility makes the compound an attractive candidate for drug discovery initiatives aimed at addressing unmet medical needs.

Recent research in the field of heterocyclic chemistry has demonstrated the profound impact of pyrrolo-piperazine derivatives on various biological pathways. Studies have shown that these compounds exhibit promising activities in modulating neurotransmitter systems, making them particularly relevant for the development of treatments for neurological and psychiatric disorders. The oxalate derivative, in particular, has been investigated for its potential role in enhancing receptor binding affinity and improving pharmacokinetic profiles.

In vitro and in vivo studies have begun to unravel the mechanistic basis of octahydropyrrolo[1,2-a]piperazine oxalate's pharmacological effects. Researchers have observed notable interactions with serotonin and dopamine receptors, suggesting its utility in managing conditions such as depression, anxiety, and Parkinson's disease. The compound's ability to cross the blood-brain barrier efficiently further enhances its therapeutic potential. Additionally, its oxalate group may contribute to sustained release mechanisms, potentially improving drug bioavailability and efficacy.

The pharmaceutical industry has taken notice of these findings, leading to increased interest in exploring octahydropyrrolo[1,2-a]piperazine oxalate as a lead compound for further development. Collaborative efforts between academic institutions and pharmaceutical companies are underway to optimize synthetic routes and evaluate safety profiles. Preclinical trials are being designed to assess the compound's efficacy and tolerability in animal models, paving the way for future human clinical studies.

Advances in computational chemistry and molecular modeling have also played a crucial role in understanding the behavior of octahydropyrrolo[1,2-a]piperazine oxalate. These tools have enabled researchers to predict binding affinities, metabolic pathways, and potential side effects with greater accuracy. Such insights are invaluable for guiding medicinal chemistry efforts and reducing attrition rates during drug development.

The environmental impact of synthesizing and utilizing octahydropyrrolo[1,2-a]piperazine oxalate is another area of growing interest. Sustainable chemical practices are being integrated into synthetic protocols to minimize waste generation and reduce energy consumption. Green chemistry principles are being applied to develop more efficient and environmentally friendly methods for producing this compound on an industrial scale.

Future directions in research on octahydropyrrolo[1,2-a]piperazine oxalate include exploring its potential as an intermediate in the synthesis of more complex derivatives with enhanced pharmacological properties. The compound's versatile scaffold allows for modifications that could lead to novel therapeutics targeting a wide range of diseases. Additionally, investigating its interactions with other biological targets may uncover new therapeutic applications beyond those currently envisioned.

In conclusion, octahydropyrrolo[1,2-a]piperazine oxalate (CAS No. 1192657-15-0) stands as a testament to the innovative spirit of modern medicinal chemistry. Its unique structural features and promising pharmacological properties position it as a valuable asset in the quest for new treatments. As research continues to uncover its full potential, this compound is poised to make significant contributions to human health and well-being.